78-84-2

Isobutyraldehyde

In Stock

• CAS RN:
• 78-84-2

• Formula:
• C4H8O
  (CH3)2CHCHO
  C4H8O

• InChI:
• InChI=1S/C4H8O/c1-4(2)3-5/h3-4H,1-2H3

• InChIKey:
• AMIMRNSIRUDHCM-UHFFFAOYSA-N

• Isobutyraldehyde undergoes asymmetric Michael addition reaction with β -nitroalkenes to give quaternary carbon-containing nitroalkanes.
  Isobutyraldehyde is an α ,α -disubstituted aldehyde. It is an important raw material for the manufacture of various industrially important chemicals. It may be produced from CO₂ and overexpression of ribulose 1,5-bisphosphate carboxylase/oxygenase employing genetically engineered strain of Synechococcus elongatus PCC7942. Enantioenriched γ -nitroaldehydes are obtained from the conjugate addition reaction between isobutyraldehyde with nitroalkenes in the presence of chiral organocatalysts.
  Isobutyraldehyde is an aliphatic aldehyde that can be used as a flavoring agent. It has been identified as one of the volatile flavor components in wheat essence. Some humans are anosmic towards...

3-Phenylbenzo[f]quinoline-1-carboxylic acid

• CAS RN:
• 5278-84-2

• Formula:
• C20H13NO2

• InChI:
• InChI=1S/C20H13NO2/c22-20(23)16-12-18(14-7-2-1-3-8-14)21-17-11-10-13-6-4-5-9-15(13)19(16)17/h1-12H,(H,22,23)

• InChIKey:
• LVGBEBWTJLZXJN-UHFFFAOYSA-N

• 3-Phenylbenzo[f]quinoline-1-carboxylic acid is a useful research compound. Its molecular formula is C20H13NO2 and its molecular weight is 299.3 g/mol. The purity is usually 95%.

benzyl 5'-acetyl-2'-amino-6'-methyl-2-oxo-1,2-dihydrospiro[indole-3,4'-pyran]-3'-carboxylate

In Stock

• CAS RN:
• 5678-84-2

• Formula:
• C23H20N2O5

• InChI:
• InChI=1S/C23H20N2O5/c1-13(26)18-14(2)30-20(24)19(21(27)29-12-15-8-4-3-5-9-15)23(18)16-10-6-7-11-17(16)25-22(23)28/h3-11H,12,24H2,1-2H3,(H,25,28)

• InChIKey:
• OMNYSBVSKZLENY-UHFFFAOYSA-N

• Benzyl 5'-acetyl-2'-amino-6'-methyl-2-oxo-1,2-dihydrospiro[indole-3,4'-pyran]-3'-carboxylate is a useful research compound. Its molecular formula is C23H20N2O5 and its molecular weight is 404.4 g/mol. The purity is usually 95%.

allyl 4-(2-isopropoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate

In Stock

• CAS RN:
• 5478-84-2

• Formula:
• C23H27NO4

• InChI:
• InChI=1S/C23H27NO4/c1-5-13-27-23(26)20-15(4)24-17-10-8-11-18(25)22(17)21(20)16-9-6-7-12-19(16)28-14(2)3/h5-7,9,12,14,21,24H,1,8,10-11,13H2,2-4H3

• InChIKey:
• YLEJOHKQTBYRDW-UHFFFAOYSA-N

• Allyl 4-(2-isopropoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is a useful research compound. Its molecular formula is C23H27NO4 and its molecular weight is 381.5 g/mol. The purity is usually 95%.

1-Oxa-4-azaspiro[4.5]decane-3,3-dimethanol

In Stock

• CAS RN:
• 63478-84-2

• Formula:
• C10H19NO3

• InChI:
• InChI=1S/C10H19NO3/c12-6-9(7-13)8-14-10(11-9)4-2-1-3-5-10/h11-13H,1-8H2

• InChIKey:
• KAEFUAJBLZQMTF-UHFFFAOYSA-N

• 1-Oxa-4-azaspiro[4.5]decane-3,3-dimethanol is a useful research compound. Its molecular formula is C10H19NO3 and its molecular weight is 201.26 g/mol. The purity is usually 95%.

(5Z,7E)-3-chloro-9-ethyl-2-[(E)-pent-2-en-4-ynyl]-2,3,4,9-tetrahydrooxonine

• CAS RN:
• 71778-84-2

• Formula:
• C15H19ClO

• InChI:
• InChI=1S/C15H19ClO/c1-3-5-7-12-15-14(16)11-9-6-8-10-13(4-2)17-15/h1,5-10,13-15H,4,11-12H2,2H3/b7-5+,9-6-,10-8+

• InChIKey:
• SMJVVUACAPVPDN-MSYNORJISA-N

• (5Z,7E)-3-chloro-9-ethyl-2-[(E)-pent-2-en-4-ynyl]-2,3,4,9-tetrahydrooxonine, also known as (5Z,7E)-3-chloro-9-ethyl-2-[(E)-pent-2-en-4-ynyl]-2,3,4,9-tetrahydrooxonine, is a useful research compound. Its molecular formula is C15H19ClO and its molecular weight is 250.76 g/mol. The purity is usually 95%.

(2-(3,5-Dimethylphenyl)thiazol-4-yl)methanol

In Stock

• CAS RN:
• 885278-84-2

• Formula:
• C12H13NOS

• InChI:
• InChI=1S/C12H13NOS/c1-8-3-9(2)5-10(4-8)12-13-11(6-14)7-15-12/h3-5,7,14H,6H2,1-2H3

• InChIKey:
• LFNVTPLJRBEDGW-UHFFFAOYSA-N

• (2-(3,5-Dimethylphenyl)thiazol-4-yl)methanol is a useful research compound. Its molecular formula is C12H13NOS and its molecular weight is 219.3 g/mol. The purity is usually 95%.

N'-(4-fluorobenzo[d]thiazol-2-yl)-4-oxo-4H-chromene-2-carbohydrazide

In Stock

• CAS RN:
• 851978-84-2

• Formula:
• C17H10FN3O3S

• InChI:
• InChI=1S/C17H10FN3O3S/c18-10-5-3-7-14-15(10)19-17(25-14)21-20-16(23)13-8-11(22)9-4-1-2-6-12(9)24-13/h1-8H,(H,19,21)(H,20,23)

• InChIKey:
• CYHQLWNMDRQAIK-UHFFFAOYSA-N

• N'-(4-fluorobenzo[d]thiazol-2-yl)-4-oxo-4H-chromene-2-carbohydrazide is a useful research compound. Its molecular formula is C17H10FN3O3S and its molecular weight is 355.34. The purity is usually 95%.

N-(2-ethoxyphenyl)-2-[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide

In Stock

• CAS RN:
• 893978-84-2

• Formula:
• C21H21N3O3S

• InChI:
• InChI=1S/C21H21N3O3S/c1-3-27-19-11-7-5-9-17(19)22-20(25)14-28-21-13-12-16(23-24-21)15-8-4-6-10-18(15)26-2/h4-13H,3,14H2,1-2H3,(H,22,25)

• InChIKey:
• WWWUIRSQGGENCT-UHFFFAOYSA-N

• N-(2-ethoxyphenyl)-2-[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C21H21N3O3S and its molecular weight is 395.48. The purity is usually 95%.

2-(3,5-Difluorobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene

In Stock

• CAS RN:
• 898778-84-2

• Formula:
• C14H10F2O3S

• InChI:
• InChI=1S/C14H10F2O3S/c15-9-5-8(6-10(16)7-9)13(17)11-1-2-12(20-11)14-18-3-4-19-14/h1-2,5-7,14H,3-4H2

• InChIKey:
• KGMZFPLDFYSLAW-UHFFFAOYSA-N

• 2-(3,5-Difluorobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene is a useful research compound. Its molecular formula is C14H10F2O3S and its molecular weight is 296.29 g/mol. The purity is usually 95%.

2-amino-N-cyclohexyl-1,3-benzothiazole-6-carboxamide

• CAS RN:
• 505078-84-2

• Formula:
• C14H17N3OS

• InChI:
• InChI=1S/C14H17N3OS/c15-14-17-11-7-6-9(8-12(11)19-14)13(18)16-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H2,15,17)(H,16,18)

• InChIKey:
• RCUPCRRATJFKTJ-UHFFFAOYSA-N

• 2-amino-N-cyclohexyl-1,3-benzothiazole-6-carboxamide is a useful research compound. Its molecular formula is C14H17N3OS and its molecular weight is 275.37g/mol. The purity is usually 95%.

2-Aminocyclopentanesulfonic acid

• CAS RN:
• 110578-84-2

• Formula:
• C5H11NO3S

• InChI:
• InChI=1S/C5H11NO3S/c6-4-2-1-3-5(4)10(7,8)9/h4-5H,1-3,6H2,(H,7,8,9)/t4-,5-/m1/s1

• InChIKey:
• DNTFEAHNXKUSKQ-RFZPGFLSSA-N

• 2-Aminocyclopentanesulfonic acid, also known as 2-Aminocyclopentanesulfonic acid, is a useful research compound. Its molecular formula is C5H11NO3S and its molecular weight is 165.21 g/mol. The purity is usually 95%.

(Z)-2-((6-methoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenyl morpholine-4-carboxylate

In Stock

• CAS RN:
• 869078-84-2

• Formula:
• C21H19NO6

• InChI:
• InChI=1S/C21H19NO6/c1-25-15-6-7-16-18(13-15)27-19(20(16)23)12-14-4-2-3-5-17(14)28-21(24)22-8-10-26-11-9-22/h2-7,12-13H,8-11H2,1H3/b19-12-

• InChIKey:
• HUKNMXSNZAMXCO-UNOMPAQXSA-N

• (Z)-2-((6-methoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenyl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C21H19NO6 and its molecular weight is 381.4g/mol. The purity is usually 95%.

Quinoline-5-sulfonyl chloride

In Stock

• CAS RN:
• 102878-84-2

• Formula:
• C9H6ClNO2S

• InChI:
• InChI=1S/C9H6ClNO2S/c10-14(12,13)9-5-1-4-8-7(9)3-2-6-11-8/h1-6H

• InChIKey:
• IGBMUOLGIDEIJH-UHFFFAOYSA-N

• Quinoline-5-sulfonyl chloride, also known as Quinoline-5-sulfonyl chloride, is a useful research compound. Its molecular formula is C9H6ClNO2S and its molecular weight is 227.67 g/mol. The purity is usually 95%.

hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole hydrochloride, Mixture of diastereomers

In Stock

• CAS RN:
• 2219378-84-2

• Formula:
• C6H12ClNO2

• InChI:
• InChI=1S/C6H11NO2.ClH/c1-2-9-6-4-7-3-5(6)8-1;/h5-7H,1-4H2;1H

• InChIKey:
• SNMOUDJYJUGNLH-UHFFFAOYSA-N

• Hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole hydrochloride, Mixture of diastereomers is a useful research compound. Its molecular formula is C6H12ClNO2 and its molecular weight is 165.62 g/mol. The purity is usually 95%.

4-(chloromethyl)-1-(2,5-difluorophenyl)-1H-1,2,3-triazole

In Stock

• CAS RN:
• 1247578-84-2

• Formula:
• C9H6ClF2N3

• InChI:
• InChI=1S/C9H6ClF2N3/c10-4-7-5-15(14-13-7)9-3-6(11)1-2-8(9)12/h1-3,5H,4H2

• InChIKey:
• USVAJICHJIPWNC-UHFFFAOYSA-N

• 4-(chloromethyl)-1-(2,5-difluorophenyl)-1H-1,2,3-triazole is a useful research compound. Its molecular formula is C9H6ClF2N3 and its molecular weight is 229.61 g/mol. The purity is usually 95%.

N1-((5-benzoylthiophen-2-yl)methyl)oxalamide

Usually In Stock

• CAS RN:
• 1797078-84-2

• Formula:
• C14H12N2O3S

• InChI:
• InChI=1S/C14H12N2O3S/c15-13(18)14(19)16-8-10-6-7-11(20-10)12(17)9-4-2-1-3-5-9/h1-7H,8H2,(H2,15,18)(H,16,19)

• InChIKey:
• RXOIJYIHFGRCGM-UHFFFAOYSA-N

• N1-((5-benzoylthiophen-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C14H12N2O3S and its molecular weight is 288.32. The purity is usually 95%.

7-[(2-phenylethyl)amino]-2-(2-thienyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one

In Stock

• CAS RN:
• 2109478-84-2

• Formula:
• C18H18N4OS

• InChI:
• InChI=1S/C18H18N4OS/c23-18-15-11-14(16-7-4-10-24-16)21-22(15)17(12-20-18)19-9-8-13-5-2-1-3-6-13/h1-7,10-11,17,19H,8-9,12H2,(H,20,23)

• InChIKey:
• NZXJOTSWBNHQEK-UHFFFAOYSA-N

• 7-[(2-phenylethyl)amino]-2-(2-thienyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C18H18N4OS and its molecular weight is 338.43. The purity is usually 95%.

3-({1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one

In Stock

• CAS RN:
• 2175978-84-2

• Formula:
• C17H19F2N3O

• InChI:
• InChI=1S/C17H19F2N3O/c18-15-7-14(8-16(19)9-15)10-21-5-2-13(3-6-21)11-22-12-20-4-1-17(22)23/h1,4,7-9,12-13H,2-3,5-6,10-11H2

• InChIKey:
• DSCSLZCXIKFUML-UHFFFAOYSA-N

• 3-({1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C17H19F2N3O and its molecular weight is 319.356. The purity is usually 95%.

N-(Oxan-4-yl)-6-phenyl-2-azaspiro[3.3]heptane-2-carboxamide

Usually In Stock

• CAS RN:
• 2379978-84-2

• Formula:
• C18H24N2O2

• InChI:
• InChI=1S/C18H24N2O2/c21-17(19-16-6-8-22-9-7-16)20-12-18(13-20)10-15(11-18)14-4-2-1-3-5-14/h1-5,15-16H,6-13H2,(H,19,21)

• InChIKey:
• YNXFFENOOATYBE-UHFFFAOYSA-N

• N-(Oxan-4-yl)-6-phenyl-2-azaspiro[3.3]heptane-2-carboxamide is a useful research compound. Its molecular formula is C18H24N2O2 and its molecular weight is 300.402. The purity is usually 95%.